Cas no 886851-25-8 (methyl(5-methyl-1,2-oxazol-3-yl)methylamine)

• Product Name: methyl(5-methyl-1,2-oxazol-3-yl)methylamine
• CAS No: 886851-25-8
• MF: C₆H₁₀N₂O
• MW: 126.156401157379
• MDL: MFCD08701270
• CID: 712917
• PubChem ID: 23006273
• Update Time: 2025-04-19

methyl(5-methyl-1,2-oxazol-3-yl)methylamine Chemical and Physical Properties

Names and Identifiers

• N-Methyl-1-(5-methylisoxazol-3-yl)methanamine
• 3-Isoxazolemethanamine,N,5-dimethyl-
• Methyl-(5-methyl-isoxazol-3-ylmethyl)-amine
• N-methyl-1-(5-methyl-1,2-oxazol-3-yl)methanamine
• N,5-Dimethyl-3-Isoxazolemethanamine
• N,5-Dimethylisoxazol-3-ylmethylamine
• N-methyl-1-(5-methyl-3-isoxazolyl)methanamine(SALTDATA: FREE)
• F2158-0981
• J-523203
• n,5-dimethylisoxazol-3-ylmethylamine, AldrichCPR
• BS-36029
• methyl[(5-methyl-1,2-oxazol-3-yl)methyl]amine
• EN300-31609
• N-methyl-1-(5-methyl-3-isoxazolyl)methanamine
• DTXSID20629712
• Z138107414
• AKOS000303447
• 886851-25-8
• CS-0246063
• MFCD08701270
• SCHEMBL4156491
• FT-0699149
• G19102
• STK500784
• methyl(5-methyl-1,2-oxazol-3-yl)methylamine

• MDL： MFCD08701270
• Inchi： 1S/C6H10N2O/c1-5-3-6(4-7-2)8-9-5/h3,7H,4H2,1-2H3
• InChI Key： RHCMPOAWANNSSR-UHFFFAOYSA-N
• SMILES： O1C(C)=CC(CNC)=N1

Computed Properties

• Exact Mass: 126.07900
• Monoisotopic Mass: 126.079312947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 87.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 38.1Ų

Experimental Properties

• PSA: 38.06000
• LogP: 1.09330

methyl(5-methyl-1,2-oxazol-3-yl)methylamine Security Information

• Hazard Category Code： 22
• Hazardous Material Identification：
• HazardClass：IRRITANT